Cas no 1273315-62-0 (2-(3-Chlorobenzyl)-4-(methylamino)pyrimidine-5-carboxylic acid)

• Product Name: 2-(3-Chlorobenzyl)-4-(methylamino)pyrimidine-5-carboxylic acid
• CAS No: 1273315-62-0
• MF: C₁₃H₁₂ClN₃O₂
• MW: 277.706281661987
• CID: 3167491
• PubChem ID: 68007028
• Update Time: 2025-05-21

2-(3-Chlorobenzyl)-4-(methylamino)pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• SB59781
• 1273315-62-0
• SCHEMBL10006645
• 2-(3-Chlorobenzyl)-4-(methylamino)pyrimidine-5-carboxylicacid
• 2-(3-Chlorobenzyl)-4-(methylamino)pyrimidine-5-carboxylic acid

• Inchi： 1S/C13H12ClN3O2/c1-15-12-10(13(18)19)7-16-11(17-12)6-8-3-2-4-9(14)5-8/h2-5,7H,6H2,1H3,(H,18,19)(H,15,16,17)
• InChI Key： HRGMMQYTTNZPJO-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC1N=CC(C(=O)O)=C(NC)N=1

Computed Properties

• Exact Mass: 277.0618043Da
• Monoisotopic Mass: 277.0618043Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.1Ų

Additional information on 2-(3-Chlorobenzyl)-4-(methylamino)pyrimidine-5-carboxylic acid

Comprehensive Overview of 2-(3-Chlorobenzyl)-4-(methylamino)pyrimidine-5-carboxylic acid (CAS No. 1273315-62-0)

2-(3-Chlorobenzyl)-4-(methylamino)pyrimidine-5-carboxylic acid (CAS No. 1273315-62-0) is a specialized pyrimidine derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique chlorobenzyl and methylamino functional groups, has garnered attention for its structural versatility and applications in drug discovery. Researchers are increasingly exploring its role as a kinase inhibitor scaffold or intermediate in organic synthesis, aligning with current trends in targeted therapy development.

The molecular structure of 2-(3-Chlorobenzyl)-4-(methylamino)pyrimidine-5-carboxylic acid features a pyrimidine core substituted at the 2-position with a 3-chlorobenzyl moiety and at the 4-position with a methylamino group. The carboxylic acid functionality at the 5-position enhances its solubility and reactivity, making it valuable for prodrug design or bioconjugation. Such properties address frequent search queries like "pyrimidine-based drug candidates 2023" or "modifiable kinase inhibitor scaffolds", reflecting industry demand for tunable pharmacophores.

Recent studies highlight the compound's relevance in cancer research, particularly in modulating signal transduction pathways. Its structural similarity to ATP-competitive inhibitors positions it as a candidate for tyrosine kinase inhibition, a hotspot in oncology. This connects to trending searches such as "next-generation kinase inhibitors" and "overcoming drug resistance in targeted therapy". The 3-chlorobenzyl moiety may contribute to enhanced binding affinity, a feature often explored in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, CAS No. 1273315-62-0 serves as a versatile building block for heterocyclic chemistry. The methylamino and carboxylic acid groups allow diverse derivatization, including amide coupling or reductive amination—topics frequently searched as "pyrimidine C-5 modification techniques". Its stability under physiological pH conditions also makes it suitable for medicinal chemistry optimization workflows.

Quality control of 2-(3-Chlorobenzyl)-4-(methylamino)pyrimidine-5-carboxylic acid typically involves HPLC purity analysis and mass spectrometry characterization, addressing laboratory concerns like "bench-stable pyrimidine derivatives". The compound's logP and hydrogen bonding capacity (calculated via in silico models) are critical parameters for researchers investigating "BBB permeability predictors" or "oral bioavailability enhancers".

Emerging applications include its use in fluorescence probes due to the pyrimidine ring's electron-rich nature, responding to searches like "small-molecule imaging agents". Additionally, its potential in fragment-based drug discovery (FBDD) aligns with pharmaceutical industry efforts to develop low-molecular-weight leads, a trending topic in hit-to-lead optimization strategies.

Environmental and handling considerations for CAS No. 1273315-62-0 follow standard laboratory protocols for non-hazardous organic compounds. Stability studies indicate optimal storage at 2-8°C under inert atmosphere, a practical detail often searched as "long-term storage of carboxylic acid derivatives". Suppliers typically provide certificates of analysis (CoA) with detailed spectroscopic data (¹H NMR, IR), meeting the demand for "fully characterized research chemicals".

In conclusion, 2-(3-Chlorobenzyl)-4-(methylamino)pyrimidine-5-carboxylic acid represents a multifaceted tool for modern drug development. Its intersection with precision medicine needs and computational chemistry advancements ensures sustained relevance, as evidenced by growing literature citations and patent filings referencing this pyrimidine carboxylic acid derivative.